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Compound of Interest

Compound Name: Cephalexin-d5 Hydrate

Cat. No.: B1150718 Get Quote

Executive Summary
Cephalexin-d5 Hydrate is a stable isotope-labeled analog of the first-generation

cephalosporin antibiotic, Cephalexin.[1] Enriched with five deuterium atoms on the phenyl ring,

it serves as the "gold standard" Internal Standard (IS) for quantitative bioanalysis via Liquid

Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Its primary utility lies in its ability to mirror the physicochemical behavior of the target analyte

(Cephalexin) through extraction and ionization while maintaining a distinct mass shift (+5 Da).

This guide details its chemical properties, stability profile, and validated protocols for minimizing

matrix effects in pharmacokinetic (PK) and therapeutic drug monitoring (TDM) workflows.

Chemical Identity & Structural Composition
Cephalexin-d5 is chemically identical to Cephalexin except for the isotopic substitution on the

phenylglycine side chain. The "Hydrate" designation typically refers to the monohydrate form,

which is the thermodynamically stable crystal lattice for this zwitterionic compound.
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Property Specification

Chemical Name

(6R,7R)-7-[[(2R)-2-Amino-2-(phenyl-

d5)acetyl]amino]-3-methyl-8-oxo-5-thia-1-

azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid

hydrate

CAS Number
2101505-56-8 (Labeled); 15686-71-2

(Unlabeled Parent)

Molecular Formula
C₁₆H₁₂D₅N₃O₄S[1][2][3][4][5][6][7][8][9][10] ·

H₂O (Monohydrate)

Molecular Weight
370.43 g/mol (Hydrate); 352.42 g/mol

(Anhydrous)

Isotopic Purity Typically ≥ 99 atom % D

Structural Diagram
The deuterium labeling occurs at the phenyl ring positions. This location is metabolically stable

and resistant to back-exchange in aqueous solvents, unlike acidic protons (e.g., -COOH or -

NH2) which exchange rapidly with solvent water.

Physicochemical Profile
Understanding the physical behavior of Cephalexin-d5 is critical for preparing accurate stock

solutions and preventing degradation during storage.

Solubility and Ionization
Cephalexin-d5 is a zwitterion, meaning its net charge—and consequently its solubility—is

highly pH-dependent.

Isoelectric Point (pI): ~4.5 to 5.0. Solubility is lowest in this range.

pKa Values:

(Carboxylic acid group)
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(Amine group)

Solubility Profile:

Water:[6][10][11] Slightly soluble (~10 mg/mL).[8]

DMSO: Soluble (Recommended for stock solutions).

Methanol/Ethanol: Very slightly soluble.[8]

Stability and Degradation
Like all beta-lactams, Cephalexin-d5 is susceptible to hydrolysis, particularly under basic

conditions or elevated temperatures.

Beta-Lactam Ring Opening: The four-membered lactam ring is strained. Nucleophilic attack

(by OH⁻ or water) leads to the formation of cephalexoic acid derivatives, which are

pharmacologically inactive and will not be detected in the specific MRM channel.

Photostability: Light sensitive; store in amber vials.

Hygroscopicity: The hydrate form is stable, but the anhydrous form is hygroscopic and will

absorb atmospheric moisture, altering the effective concentration of weighed standards.

Technical Application: LC-MS/MS Bioanalysis
The definitive application of Cephalexin-d5 is to correct for matrix effects (ion

suppression/enhancement) in biological samples.

Mechanism of Action
In ESI-MS (Electrospray Ionization), co-eluting phospholipids from plasma can suppress the

ionization of the analyte. Because Cephalexin-d5 co-elutes exactly (or very nearly) with

Cephalexin, it experiences the exact same suppression. Therefore, the ratio of Analyte Area to

IS Area remains constant, preserving quantitative accuracy.

Mass Spectrometry Transitions
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For Multiple Reaction Monitoring (MRM), the following transitions are standard. The +5 Da shift

is maintained in the fragment ion, confirming the label is on the retained phenyl moiety.

Compound Precursor Ion (m/z) Product Ion (m/z)
Collision Energy
(eV)

Cephalexin 348.1 [M+H]⁺ 158.1 ~15-20

Cephalexin-d5 353.1 [M+H]⁺ 163.1 ~15-20

Bioanalytical Workflow Diagram
The following diagram illustrates the validated workflow for processing plasma samples using

Cephalexin-d5.
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Figure 1: Standardized LC-MS/MS workflow utilizing Cephalexin-d5 for matrix effect

compensation.

Experimental Protocol: Stock Solution Preparation
Objective: Prepare a stable 1.0 mg/mL stock solution of Cephalexin-d5 for bioanalytical use.

Reagents Required
Cephalexin-d5 Hydrate (Solid standard).[8][10]

Dimethyl sulfoxide (DMSO), LC-MS grade.

Methanol, LC-MS grade.

Amber glass vials (silanized preferred).

Step-by-Step Methodology
Equilibration: Allow the Cephalexin-d5 vial to warm to room temperature before opening to

prevent condensation (which degrades the beta-lactam ring).

Weighing: Accurately weigh 1.0 mg of Cephalexin-d5 Hydrate into a tared amber glass vial.

Correction Factor: Adjust for the water of hydration and purity. If the CoA states 95%

chemical purity and it is a monohydrate, calculate the effective mass of the deuterated free

base.

Dissolution: Add 1.0 mL of DMSO.

Why DMSO? While soluble in water, aqueous stock solutions of beta-lactams degrade

rapidly (days). DMSO stocks are stable for months at -20°C or -80°C.

Mixing: Vortex gently until fully dissolved. Do not sonicate excessively as heat accelerates

degradation.

Working Solution: Dilute the stock 1:100 or 1:1000 with 50:50 Methanol:Water immediately

prior to use for spiking samples. Do not store aqueous working solutions.
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Handling & Storage Recommendations
To ensure the integrity of the isotopic label and the chemical structure:

Storage Temperature: -20°C for long-term storage (powder). -80°C for DMSO stock

solutions.

Atmosphere: Store under inert gas (Argon or Nitrogen) if possible to prevent oxidation and

moisture uptake.

Light: Strictly protect from light.

Thaw Cycles: Minimize freeze-thaw cycles. Aliquot stock solutions into single-use vials.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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